Cas no 156741-78-5 (3-Furancarboxylic acid,propyl ester)

• Product name: 3-Furancarboxylic acid,propyl ester
• CAS No: 156741-78-5
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 107576
• PubChem ID: 3792304

3-Furancarboxylic acid,propyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,propyl ester
• propyl furan-3-carboxylate
• 3-Furancarboxylicacid,propylester(9CI)
• 156741-78-5
• AKOS009165563
• DTXSID00396475

• Inchi： InChI=1S/C8H10O3/c1-2-4-11-8(9)7-3-5-10-6-7/h3,5-6H,2,4H2,1H3
• InChI Key： QJVRWIIQIYTFEF-UHFFFAOYSA-N
• SMILES： CCCOC(C1C=COC=1)=O

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44000
• LogP: 1.84640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters